Cas no 1416445-14-1 ((S)-Ethyl 2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-3-(2H-tetrazol-5-yl)propanoate)

• Product Name: (S)-Ethyl 2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-3-(2H-tetrazol-5-yl)propanoate
• CAS No: 1416445-14-1
• MF: C₂₁H₂₁N₅O₄
• MW: 407.422544240952
• CID: 2093302
• PubChem ID: 71744315
• Update Time: 2025-05-23

(S)-Ethyl 2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-3-(2H-tetrazol-5-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• (S)-Ethyl 2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-3-(2H-tetrazol-5-yl)propanoate
• SC4265
• ethyl (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(2H-tetrazol-5-yl)propanoate
• (S)-Ethyl 2-(Fmoc-amino)-3-(2H-tetrazol-5-yl)propanoate
• ethyl (2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(2H-1,2,3,4-tetrazol-5-yl)propanoate
• (S)-ETHYL2-((((9H-FLUOREN-9-YL)METHOXY)CARBONYL)AMINO)-3-(2H-TETRAZOL-5-YL)PROPANOATE
• 1416445-14-1

• MDL： MFCD22631478
• Inchi： 1S/C21H21N5O4/c1-2-29-20(27)18(11-19-23-25-26-24-19)22-21(28)30-12-17-15-9-5-3-7-13(15)14-8-4-6-10-16(14)17/h3-10,17-18H,2,11-12H2,1H3,(H,22,28)(H,23,24,25,26)/t18-/m0/s1
• InChI Key： LYPYGRJZPLDXAI-SFHVURJKSA-N
• SMILES： O(C(N[C@H](C(=O)OCC)CC1N=NNN=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 407.15935417g/mol
• Monoisotopic Mass: 407.15935417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 10
• Complexity: 584
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 119Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on (S)-Ethyl 2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-3-(2H-tetrazol-5-yl)propanoate

(S)-Ethyl 2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-3-(2H-tetrazol-5-yl)propanoate

The compound with CAS No. 1416445-14-1, commonly referred to as (S)-Ethyl 2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-3-(2H-tetrazol-5-yl)propanoate, is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals and materials science. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, an ethyl ester moiety, and a tetrazole ring. The Fmoc group is a well-known protecting group in peptide synthesis, while the tetrazole moiety imparts unique electronic and structural properties to the molecule.

Recent studies have highlighted the potential of this compound in the development of advanced drug delivery systems. The Fmoc group plays a crucial role in controlling the release of bioactive molecules due to its pH-sensitive cleavage properties. This makes it an ideal candidate for designing stimuli-responsive drug delivery vehicles. Additionally, the tetrazole ring has been shown to enhance the bioavailability of drugs by improving their solubility and stability in physiological environments.

One of the most intriguing aspects of this compound is its ability to act as a precursor in the synthesis of more complex molecules. Researchers have successfully utilized it in the construction of macrocyclic compounds and supramolecular assemblies. These structures have found applications in catalysis, sensing, and nanotechnology. For instance, the incorporation of this compound into metallo-supramolecular frameworks has led to materials with unprecedented catalytic activity for reactions such as CO2 fixation and hydrogen production.

The stereochemistry of this compound, denoted by the (S) configuration at the chiral center, is critical for its biological activity. Recent investigations have demonstrated that this stereochemistry significantly influences the molecule's interaction with biological targets, such as enzymes and receptors. This has opened new avenues for its use in enantioselective drug design and asymmetric synthesis.

In terms of synthesis, this compound is typically prepared via a multi-step process involving nucleophilic substitutions and coupling reactions. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction times while maintaining high yields. This approach not only enhances productivity but also reduces environmental impact by minimizing solvent usage.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the structure and purity of this compound. These methods provide detailed insights into the molecular architecture and dynamic behavior of the compound, which are essential for its characterization and quality control.

Looking ahead, ongoing research is focused on exploring the potential of this compound in biotechnology and green chemistry. Its ability to participate in reversible covalent bond formation makes it a promising candidate for dynamic combinatorial chemistry applications. Furthermore, its compatibility with biodegradable polymers has led to its investigation as a component in eco-friendly packaging materials.

In conclusion, (S)-Ethyl 2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-3-(2H-tetrazol-5-yl)propanoate (CAS No. 1416445-14-1) stands out as a versatile molecule with wide-ranging applications across multiple disciplines. Its unique structural features, combined with cutting-edge synthetic methodologies and analytical techniques, position it at the forefront of chemical innovation.